Cas no 1903689-45-1 (5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide)

• Product Name: 5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide
• CAS No: 1903689-45-1
• MF: C₁₇H₁₆ClN₃O₃S
• MW: 377.845241546631
• CID: 6007840
• PubChem ID: 92129571
• Update Time: 2025-11-01

5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide
• 5-chloro-2-methoxy-N-[2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3-yl)ethyl]benzamide
• 5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide
• 5-chloro-2-methoxy-N-(2-(2-methyl-4-oxothieno[2,3-d]pyrimidin-3(4H)-yl)ethyl)benzamide
• AKOS025390668
• 1903689-45-1
• F6524-6020

• Inchi： 1S/C17H16ClN3O3S/c1-10-20-16-12(5-8-25-16)17(23)21(10)7-6-19-15(22)13-9-11(18)3-4-14(13)24-2/h3-5,8-9H,6-7H2,1-2H3,(H,19,22)
• InChI Key： BZMIKLRRINGZKM-UHFFFAOYSA-N
• SMILES： C(NCCN1C(C)=NC2SC=CC=2C1=O)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 377.0600902g/mol
• Monoisotopic Mass: 377.0600902g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 559
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 99.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Halobenzoic acids and derivatives

Additional information on 5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno2,3-dpyrimidin-3-yl}ethyl)benzamide

Comprehensive Analysis of 5-Chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide (CAS No. 1903689-45-1)

In the rapidly evolving field of pharmaceutical and agrochemical research, 5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide (CAS No. 1903689-45-1) has emerged as a compound of significant interest. This molecule, characterized by its unique thienopyrimidine core and benzamide side chain, is being extensively studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural features, which may contribute to its bioactivity and selectivity in various biochemical pathways.

The compound’s CAS number 1903689-45-1 is frequently searched in academic and industrial databases, reflecting its growing relevance. Its molecular structure combines a chloro-methoxybenzamide moiety with a methyl-thienopyrimidinone scaffold, a combination that has shown promise in modulating specific biological targets. Recent studies highlight its potential role in addressing challenges related to enzyme inhibition and receptor binding, topics that are currently trending in AI-driven drug design and computational chemistry forums.

One of the most discussed aspects of 5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide is its synthetic accessibility and scalability. Organic chemists are exploring novel green chemistry approaches to optimize its production, aligning with the global push for sustainable synthesis. Questions like “How to improve the yield of thienopyrimidine derivatives?” or “What are the latest catalysis techniques for benzamide formation?” are commonly encountered in search queries, indicating a strong demand for methodological advancements.

From a pharmacological perspective, this compound’s structure-activity relationship (SAR) is under rigorous investigation. Its heterocyclic framework is reminiscent of several FDA-approved drugs, sparking curiosity about its potential in personalized medicine and targeted therapies. Discussions on platforms like PubMed and ResearchGate often revolve around its metabolic stability and bioavailability, key factors in modern drug development pipelines.

In material science, the electron-rich thienopyrimidine unit of CAS No. 1903689-45-1 has attracted attention for its possible use in organic electronics and photovoltaic materials. Researchers are examining its charge transport properties and thermal stability, which are critical for applications in flexible displays and energy storage devices. These interdisciplinary applications make it a hot topic in both academic publications and patent filings.

To conclude, 5-chloro-2-methoxy-N-(2-{2-methyl-4-oxo-3H,4H-thieno[2,3-d]pyrimidin-3-yl}ethyl)benzamide represents a versatile compound with multifaceted potential. Its CAS registry number 1903689-45-1 serves as a gateway to a wealth of research opportunities, from medicinal chemistry to advanced materials. As scientific communities continue to explore its properties, this molecule is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and technology.